Cas no 2227815-66-7 ((2R)-4-(2-fluoro-5-methylphenyl)butan-2-ol)

• Product Name: (2R)-4-(2-fluoro-5-methylphenyl)butan-2-ol
• CAS No: 2227815-66-7
• MF: C₁₁H₁₅FO
• MW: 182.234606981277
• CID: 5952687
• PubChem ID: 165629155
• Update Time: 2025-05-21

(2R)-4-(2-fluoro-5-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-fluoro-5-methylphenyl)butan-2-ol
• EN300-1767209
• 2227815-66-7

• Inchi： 1S/C11H15FO/c1-8-3-6-11(12)10(7-8)5-4-9(2)13/h3,6-7,9,13H,4-5H2,1-2H3/t9-/m1/s1
• InChI Key： XCZTYHLCYMHILR-SECBINFHSA-N
• SMILES： FC1=CC=C(C)C=C1CC[C@@H](C)O

Computed Properties

• Exact Mass: 182.110693260g/mol
• Monoisotopic Mass: 182.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-4-(2-fluoro-5-methylphenyl)butan-2-ol

Comprehensive Overview of (2R)-4-(2-fluoro-5-methylphenyl)butan-2-ol (CAS No. 2227815-66-7): Properties, Applications, and Industry Insights

(2R)-4-(2-fluoro-5-methylphenyl)butan-2-ol (CAS No. 2227815-66-7) is a chiral organic compound with a growing presence in pharmaceutical and fine chemical research. This fluorinated aromatic alcohol is characterized by its unique stereochemistry and functional group arrangement, making it a valuable intermediate in drug discovery and material science. The compound's asymmetric carbon center at the 2-position and the fluoro-methylphenyl moiety contribute to its distinct physicochemical properties, including solubility, stability, and reactivity.

In recent years, the demand for chiral building blocks like (2R)-4-(2-fluoro-5-methylphenyl)butan-2-ol has surged due to their critical role in developing enantioselective pharmaceuticals. Researchers are particularly interested in its potential as a precursor for central nervous system (CNS) therapeutics, given the fluorine atom's ability to modulate bioavailability and blood-brain barrier penetration. The compound's lipophilic nature and hydrogen-bonding capacity make it suitable for optimizing drug candidates targeting protein-protein interactions.

The synthesis of CAS No. 2227815-66-7 typically involves asymmetric reduction or resolution techniques, with growing emphasis on green chemistry approaches to minimize environmental impact. Industry trends show increasing adoption of biocatalytic methods and flow chemistry for producing such chiral intermediates, aligning with the pharmaceutical sector's sustainability goals. Analytical characterization often combines HPLC chiral separation, NMR spectroscopy, and mass spectrometry to ensure enantiomeric purity above 99%.

From a commercial perspective, (2R)-4-(2-fluoro-5-methylphenyl)butan-2-ol has gained attention in contract research organizations (CROs) and custom synthesis markets. Its applications extend beyond pharmaceuticals to include liquid crystal materials and specialty polymers, where the fluorine substitution pattern influences mesomorphic properties. The compound's stability under various conditions makes it suitable for high-throughput screening platforms and combinatorial chemistry applications.

Emerging research directions explore the compound's utility in proteolysis targeting chimeras (PROTACs) and molecular glues, addressing current challenges in targeted protein degradation therapies. The 2-fluoro-5-methylphenyl moiety demonstrates interesting interactions with protein binding pockets, as evidenced by recent molecular docking studies. These findings position the compound as a versatile scaffold for structure-activity relationship (SAR) optimization in medicinal chemistry programs.

Quality control standards for CAS 2227815-66-7 continue to evolve, with regulatory bodies emphasizing rigorous impurity profiling and genotoxic assessment. The pharmaceutical industry's shift toward continuous manufacturing has prompted development of robust analytical methods for real-time monitoring of this intermediate during production. Stability studies indicate favorable shelf-life characteristics when stored under inert atmosphere at controlled temperatures.

Market analysts note increasing patent activity surrounding derivatives of (2R)-4-(2-fluoro-5-methylphenyl)butan-2-ol, particularly in kinase inhibitor and GPCR modulator applications. The compound's structural versatility allows for diverse derivatization at both the hydroxyl group and aromatic ring, enabling efficient exploration of chemical space during lead optimization. Recent publications highlight its use in creating allosteric modulators with improved selectivity profiles.

From a technical perspective, handling chiral alcohols like this compound requires attention to stereochemical integrity during storage and processing. Best practices recommend using molecular sieves or inert gas blankets to prevent racemization or degradation. The development of enantioselective synthetic routes remains an active area of research, with recent advances achieving >90% yield and >98% ee through transition metal catalysis.

In conclusion, (2R)-4-(2-fluoro-5-methylphenyl)butan-2-ol represents an important chiral synthon with multifaceted applications in modern chemical research. Its combination of fluorine substitution, chiral center, and aromatic functionality provides unique opportunities for molecular design across therapeutic areas. As the pharmaceutical industry continues to prioritize targeted therapies and precision medicine, compounds like this will play increasingly vital roles in drug discovery pipelines.